![molecular formula C16H23N3O4 B3282626 Z-Gly-leu-NH2 CAS No. 7535-72-0](/img/structure/B3282626.png)
Z-Gly-leu-NH2
Overview
Description
Z-Gly-Leu-NH2 is a small peptide molecule that has been extensively studied for its biochemical and physiological effects. It is a synthetic peptide that is composed of four amino acid residues, namely, Z (benzyloxycarbonyl), Gly (glycine), Leu (leucine), and NH2 (amide). This peptide has been used in various scientific research applications due to its unique properties and mechanism of action.
Mechanism of Action
The mechanism of action of Z-Gly-Leu-NH2 involves the inhibition of protein-protein interactions. It has been shown to bind to the ankyrin repeat domain of IkappaBalpha, which prevents its interaction with NF-kappaB. This, in turn, leads to the inhibition of NF-kappaB activation and downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the transcriptional activity of NF-kappaB, which is critical for the regulation of various cellular processes. It has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the immune response.
Advantages and Limitations for Lab Experiments
One of the advantages of using Z-Gly-Leu-NH2 in lab experiments is its specificity for inhibiting the interaction between NF-kappaB and IkappaBalpha. This allows researchers to study the specific effects of NF-kappaB activation and downstream signaling pathways. However, one of the limitations of using this peptide is its relatively low potency, which may require higher concentrations for effective inhibition.
Future Directions
There are several future directions for the study of Z-Gly-Leu-NH2. One potential direction is the development of more potent inhibitors of NF-kappaB activation. Another direction is the study of the effects of this compound on other signaling pathways and cellular processes. Additionally, the use of this compound in drug discovery and development for various diseases, including cancer and inflammation, is an area of active research.
Scientific Research Applications
Z-Gly-Leu-NH2 has been widely used in scientific research for various applications. One of the primary applications of this peptide is in the study of protein-protein interactions. It has been shown to inhibit the interaction between the transcription factor NF-kappaB and its binding partner, IkappaBalpha. This interaction is critical for the regulation of various cellular processes, including inflammation, immune response, and apoptosis.
properties
IUPAC Name |
benzyl N-[2-[[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O4/c1-11(2)8-13(15(17)21)19-14(20)9-18-16(22)23-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H2,17,21)(H,18,22)(H,19,20)/t13-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNCAXHGPWXYIPH-ZDUSSCGKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)N)NC(=O)CNC(=O)OCC1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)N)NC(=O)CNC(=O)OCC1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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